Cas no 111772-76-0 (3-oxopentan-2-yl methanesulfonate)

• Product Name: 3-oxopentan-2-yl methanesulfonate
• CAS No: 111772-76-0
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 2607281
• PubChem ID: 13978978
• Update Time: 2025-04-21

3-oxopentan-2-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-oxopentan-2-yl methanesulfonate
• 111772-76-0
• methanesulfonic acid (1-methyl-2-oxo-butyl) ester
• 1-methyl-2-oxobutyl methanesulfonate
• DTXSID00553687

• Inchi： 1S/C6H12O4S/c1-4-6(7)5(2)10-11(3,8)9/h5H,4H2,1-3H3
• InChI Key： OYMGTSCBLQZGNF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)C(CC)=O

Computed Properties

• Exact Mass: 180.04563003Da
• Monoisotopic Mass: 180.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.8Ų